Cas no 1247919-19-2 (4-methylsulfonyltetrahydropyran-4-carboxylic acid)

• Product Name: 4-methylsulfonyltetrahydropyran-4-carboxylic acid
• CAS No: 1247919-19-2
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• MDL: MFCD16766462
• CID: 4580675
• PubChem ID: 62474536
• Update Time: 2025-07-18

4-methylsulfonyltetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methanesulfonyl-tetrahydro-pyran-4-carboxylic acid
• 4-methanesulfonyloxane-4-carboxylic acid
• 4-methylsulfonyltetrahydropyran-4-carboxylic acid

• MDL： MFCD16766462
• Inchi： 1S/C7H12O5S/c1-13(10,11)7(6(8)9)2-4-12-5-3-7/h2-5H2,1H3,(H,8,9)
• InChI Key： DDOKFXZOQMMIEM-UHFFFAOYSA-N
• SMILES： C1OCCC(S(C)(=O)=O)(C(O)=O)C1

4-methylsulfonyltetrahydropyran-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methylsulfonyltetrahydropyran-4-carboxylic acid

Introduction to 4-methylsulfonyltetrahydropyran-4-carboxylic acid (CAS No: 1247919-19-2)

4-methylsulfonyltetrahydropyran-4-carboxylic acid, identified by its CAS number 1247919-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the tetrahydropyranone class, characterized by a six-membered lactone ring with a methylsulfonyl substituent at the fourth position. The structural uniqueness of this molecule makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The methylsulfonyl group in the molecular structure imparts distinctive electronic and steric properties, which are leveraged in various chemical transformations. This feature allows for selective modifications and functionalizations, making 4-methylsulfonyltetrahydropyran-4-carboxylic acid a versatile building block in medicinal chemistry. Recent advancements in synthetic methodologies have further highlighted its utility in constructing bioactive scaffolds.

In recent years, there has been a surge in research focused on lactone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that tetrahydropyranone-based compounds exhibit potential in modulating enzyme inhibition and receptor binding. Specifically, derivatives of 4-methylsulfonyltetrahydropyran-4-carboxylic acid have been investigated for their anti-inflammatory and analgesic properties. The presence of the sulfonyl group enhances binding affinity to target proteins, making it an attractive scaffold for drug design.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. 4-methylsulfonyltetrahydropyran-4-carboxylic acid serves as a critical precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural motif is reminiscent of several approved drugs, suggesting its potential as a lead compound or analog for future pharmacological applications.

From a synthetic chemistry perspective, the incorporation of the tetrahydropyran-4-carboxylate moiety into larger molecules presents unique challenges and opportunities. The carboxylate group provides a site for further derivatization via esterification or amidation reactions, while the tetrahydropyran ring offers conformational flexibility. This balance between rigidity and flexibility is crucial for optimizing pharmacokinetic profiles in drug candidates.

Recent computational studies have shed light on the molecular interactions of 4-methylsulfonyltetrahydropyran-4-carboxylic acid with biological targets. Molecular docking simulations indicate strong binding potential with enzymes involved in metabolic pathways relevant to inflammation and pain signaling. These findings align with experimental observations that highlight its efficacy as an anti-inflammatory agent in preclinical models.

The agrochemical sector has also explored derivatives of this compound for their potential as plant growth regulators or pest control agents. The structural features of methylsulfonyltetrahydropyranones contribute to their bioactivity by interacting with plant hormone receptors and enzyme systems. This dual functionality positions them as candidates for sustainable agricultural solutions.

In conclusion, 4-methylsulfonyltetrahydropyran-4-carboxylic acid (CAS No: 1247919-19-2) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, coupled with recent advancements in synthetic and computational chemistry, underscore its importance as a research tool and industrial intermediate. As scientific understanding evolves, it is anticipated that new applications for this compound will continue to emerge, further solidifying its role in modern chemistry and biology.